Cas no 2228292-14-4 (4-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methylbutanoic acid)

• Product Name: 4-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methylbutanoic acid
• CAS No: 2228292-14-4
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5960077
• PubChem ID: 165692014
• Update Time: 2025-06-08

4-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methylbutanoic acid
• EN300-1882553
• 2228292-14-4
• 4-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-methylbutanoic acid

• Inchi： 1S/C15H27NO4/c1-11(13(17)18)7-8-12-6-5-9-16(10-12)14(19)20-15(2,3)4/h11-12H,5-10H2,1-4H3,(H,17,18)
• InChI Key： RGLKJUSKTLTHMV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC(C(=O)O)C)C1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methylbutanoic acid

Comprehensive Overview of 4-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methylbutanoic acid (CAS No. 2228292-14-4)

The compound 4-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methylbutanoic acid (CAS No. 2228292-14-4) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including a piperidine ring and a tert-butoxy carbonyl (Boc) protecting group, make it a valuable intermediate for drug discovery and medicinal chemistry applications. Researchers and industry professionals frequently search for this compound due to its role in synthesizing bioactive molecules, particularly in the development of protease inhibitors and central nervous system (CNS)-targeting agents.

One of the key reasons for the growing interest in CAS No. 2228292-14-4 is its versatility in peptide mimetics design. The Boc-protected piperidine moiety enhances solubility and stability during synthetic processes, addressing common challenges in small-molecule drug development. Recent trends in AI-driven drug discovery have further amplified demand for such building blocks, as they enable rapid exploration of structure-activity relationships (SAR) in virtual screening campaigns. This aligns with frequent search queries like "Boc-piperidine derivatives for lead optimization" or "carboxylic acid intermediates in medicinal chemistry."

The synthetic utility of 4-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methylbutanoic acid extends to fragment-based drug discovery (FBDD), where its chiral center and hydrogen bond donor/acceptor capabilities facilitate the construction of diverse molecular architectures. Analytical data shows increasing searches for "sp3-rich scaffolds in drug design" and "three-dimensional fragments for protein targets," reflecting industry's shift toward complex molecular frameworks. The compound's methylbutanoic acid segment particularly enables straightforward derivatization through amide coupling or esterification reactions.

From a regulatory perspective, CAS 2228292-14-4 complies with global chemical inventory lists (e.g., TSCA, EINECS), making it accessible for international research collaborations. Its stability under standard laboratory conditions and well-characterized NMR and HPLC profiles contribute to reliable quality control - a critical factor frequently searched by quality assurance specialists. The compound's logP and pKa values (typically calculated using ADMET prediction tools) make it particularly interesting for researchers investigating blood-brain barrier permeability.

Recent publications have highlighted the role of similar Boc-protected amino acid derivatives in developing COVID-19 main protease inhibitors, creating secondary interest in this compound class. While not directly antiviral, its structural features align with current explorations of covalent inhibitor design strategies. This connection to pandemic-related research has increased visibility in scientific literature databases and patent filings, particularly for queries combining "protease inhibitors" with "scaffold diversity."

Manufacturing considerations for 4-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methylbutanoic acid emphasize green chemistry principles, with modern synthetic routes employing catalytic hydrogenation and atom-economical protection/deprotection sequences. These advancements respond to growing industry searches for "sustainable chiral building block synthesis" and "cost-effective Boc protection methodologies." The compound's crystalline nature at room temperature also simplifies purification, addressing common pain points in process chemistry workflows.

In analytical applications, this molecule serves as a valuable chromatographic reference standard for method development in chiral separation techniques. The presence of both hydrophobic (tert-butyl) and hydrophilic (carboxylic acid) groups makes it particularly useful for optimizing reverse-phase HPLC methods - a topic generating consistent search volume among analytical chemists. Its UV-active characteristics further support detection sensitivity in quality control protocols.

The future research directions for CAS 2228292-14-4 derivatives may involve bioconjugation strategies for antibody-drug conjugates (ADCs) or PROTAC degraders, given the compound's balanced polarity profile. These emerging therapeutic modalities have driven related search terms like "linker chemistry for targeted delivery" and "E3 ligase recruiting molecules." Such applications underscore the compound's potential beyond traditional small-molecule development, positioning it as a multifaceted tool in modern drug discovery platforms.